Cas no 831217-47-1 (Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester)

Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester structure
831217-47-1 structure
Product Name:Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester
CAS No:831217-47-1
MF:C12H12O6
MW:252.220084190369
CID:677747
PubChem ID:5461737
Update Time:2025-04-19

Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester
    • methyl 5-formyl-2-(2-methoxy-2-oxoethoxy)benzoate
    • Benzoicacid,5-formyl-2-(2-methoxy-2-oxoethoxy)-,methylester
    • UPCMLD00WMAL3-99A
    • DTXSID50420133
    • F17963
    • 831217-47-1
    • SCHEMBL2031300
    • Inchi: 1S/C12H12O6/c1-16-11(14)7-18-10-4-3-8(6-13)5-9(10)12(15)17-2/h3-6H,7H2,1-2H3
    • InChI Key: WPECSQXXJZGKKM-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=CC(C=O)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 252.06338810g/mol
  • Monoisotopic Mass: 252.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.9Ų

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